N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-furamide

• IUPAC Name: N-[4-[(2,6-dimethylpyrimidin-4-yl)sulfamoyl]phenyl]furan-2-carboxamide
• InChI: InChI=1S/C17H16N4O4S/c1-11-10-16(19-12(2)18-11)21-26(23,24)14-7-5-13(6-8-14)20-17(22)15-4-3-9-25-15/h3-10H,1-2H3,(H,20,22)(H,18,19,21)
• InChI Key: VNRCJQACNSCQTJ-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=NC(=N1)C)NS(=O)(=O)C2=CC=C(C=C2)NC(=O)C3=CC=CO3
• Molecular Formula: C17H16N4O4S
• Molecular Weight: 372.4 g/mol

Description

“N-(4-{[(2,6-dimethyl-4-pyrimidinyl)amino]sulfonyl}phenyl)-2-furamide” is a chemical compound with the linear formula C20H20N4O4S. It has a molecular weight of 412.471. This compound is provided by Sigma-Aldrich to early discovery researchers as part of a collection of rare and unique chemicals.

Physical And Chemical Properties Analysis

The physical and chemical properties of this compound, such as melting point, boiling point, and solubility, are not available in the current resources. These properties can be determined through experimental methods.

Scientific Research Applications

Antibacterial Agents

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Antimicrobial Activity

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Cytotoxicity

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Anti-Inflammatory and Analgesic Agents

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Anticancer Agents

. The exact mechanism of action and the specific types of cancer they are effective against would require further research.

Carbonic Anhydrase Inhibitors

. Carbonic anhydrases are a family of enzymes that catalyze the rapid conversion of carbon dioxide to bicarbonate and protons, a reaction that occurs rather slowly in the absence of a catalyst.

β3-Adrenergic Receptor Agonists

. β3-adrenergic receptors are predominantly found in adipose tissue and are involved in the regulation of lipolysis and thermogenesis.

Antifungal and Antiviral Agents

. They have been found to exhibit these activities due to their ability to inhibit certain enzymes or pathways in the fungi or viruses.